Cas no 1808-07-7 (4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl-)

4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl- structure
1808-07-7 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl-
CAS No:1808-07-7
MF:C16H14O5
MW:286.279365062714
CID:235742
PubChem ID:265722
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl-
    • 3,3-dihydroxy-2-methoxy-2-phenylchromen-4-one
    • 3,3-dihydroxy-2-methoxy-2-phenyl-2,3-dihydro-4H-chromen-4-one
    • NSC-102055
    • CHEMBL485267
    • 1808-07-7
    • DTXSID00295459
    • NSC102055
    • 3,3-dihydroxy-2-methoxy-2-phenylchroman-4-one
    • Inchi: 1S/C16H14O5/c1-20-16(11-7-3-2-4-8-11)15(18,19)14(17)12-9-5-6-10-13(12)21-16/h2-10,18-19H,1H3
    • InChI Key: RKVISRFSXSLDHC-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C(C1(C1C=CC=CC=1)OC)(O)O)=O

Computed Properties

  • Exact Mass: 286.08400
  • Monoisotopic Mass: 286.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.41
  • Boiling Point: 499°Cat760mmHg
  • Flash Point: 189°C
  • Refractive Index: 1.661
  • PSA: 75.99000
  • LogP: 1.44200
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